Cas no 108618-38-8 (6-(naphthalen-2-ylmethyl)-2-sulfanylidene-1h-pyrimidin-4-one)

• Product Name: 6-(naphthalen-2-ylmethyl)-2-sulfanylidene-1h-pyrimidin-4-one
• CAS No: 108618-38-8
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• CID: 1185931
• PubChem ID: 3001446
• Update Time: 2025-04-20

6-(naphthalen-2-ylmethyl)-2-sulfanylidene-1h-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(naphthalen-2-ylmethyl)-2-sulfanylidene-1h-pyrimidin-4-one
• CHEMBL36280
• CTK0D6265
• 6-(2-Naphthylmethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• ACMC-20mbmu
• 4(1H)-Pyrimidinone, 2,3-dihydro-6-(2-naphthalenylmethyl)-2-thioxo-
• AC1MHDRV
• 6-[2]naphthylmethyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one
• CHEMBL36280; CTK0D6265; 6-(2-Naphthylmethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one; ACMC-20mbmu; 4(1H)-Pyrimidinone, 2,3-dihydro-6-(2-naphthalenylmethyl)-2-thioxo-; AC1MHDRV; 6-[2]naphthylmethyl-2-thioxo-2,3-dihydro-1H-pyrimidin-4-one;
• 6-(2-naphthylmethyl)-2-thioxo-1H-pyrimidin-4-one
• 6-(Naphthalen-2-ylmethyl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 108618-38-8
• DTXSID50388224

• Inchi： 1S/C15H12N2OS/c18-14-9-13(16-15(19)17-14)8-10-5-6-11-3-1-2-4-12(11)7-10/h1-7,9H,8H2,(H2,16,17,18,19)
• InChI Key： RTABYIHINFKBLO-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(CC2C=CC3C=CC=CC=3C=2)N1)=O

Computed Properties

• Exact Mass: 268.06703418g/mol
• Monoisotopic Mass: 268.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.2Ų